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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in improving the wash fastness of fabrics dyed with C.I. Disperse
Red 86.

Troubleshooting Guide
This guide addresses common issues encountered during the dyeing and after-treatment of

fabrics with C.I. Disperse Red 86, focusing on achieving optimal wash fastness.

Problem: Poor wash fastness, significant color bleeding, and staining of adjacent fabrics.

This is a frequent issue when dyeing with disperse dyes, including Disperse Red 86. The

primary cause is the presence of unfixed dye on the fiber surface.[1] The troubleshooting

workflow below outlines a systematic approach to identify and resolve the root cause.
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Caption: Troubleshooting workflow for poor wash fastness.
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Frequently Asked Questions (FAQs)
Q1: What is the primary cause of poor wash fastness with Disperse Red 86?

A1: The primary cause is residual, unfixed dye particles remaining on the fiber surface after the

dyeing process is complete.[1][2] Disperse dyes have low water solubility, and without a

thorough clearing process, these surface particles will easily wash off, leading to color bleeding

and staining.[1]

Q2: How does reduction clearing improve wash fastness?

A2: Reduction clearing is a critical after-treatment process that uses a reducing agent (like

sodium hydrosulfite) and an alkali (like caustic soda) to chemically modify and remove unfixed

disperse dye from the fabric surface.[3][4] For anthraquinone dyes like C.I. Disperse Red 86,

the process reduces the dye to its water-soluble leuco form, which has low substantivity for the

polyester fiber and can be easily washed away.[4] This leaves only the dye that has properly

diffused into and is trapped within the fiber, resulting in significantly improved wash fastness.[4]

[5]

Q3: Can the dyeing temperature affect the wash fastness of Disperse Red 86?

A3: Yes, the dyeing temperature is crucial. For polyester, high-temperature dyeing (typically

around 130°C) is necessary to swell the fibers and allow the dye molecules to penetrate and

diffuse into the fiber structure.[2][3] Insufficient temperature or time can lead to poor dye

fixation, with more dye remaining on the surface, which negatively impacts wash fastness.[3][6]

Q4: My fabric is a polyester/spandex blend, and I'm experiencing poor wash fastness. Are there

special considerations?

A4: Yes, polyester/spandex blends present a challenge. Spandex fibers can be damaged at the

optimal dyeing temperature for polyester (130°C).[7][8] Dyeing is often carried out at a lower

temperature (around 120-125°C), which can compromise dye fixation on the polyester.[8]

Furthermore, disperse dyes tend to heavily stain spandex, and this staining is difficult to

remove with standard reduction clearing.[7] To mitigate this, it is essential to select disperse

dyes specifically designed for polyester/spandex blends that have a lower affinity for spandex

and can be effectively cleared.[7][8]
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Q5: What is thermal migration and how does it affect wash fastness?

A5: Thermal migration is a phenomenon where, during subsequent dry heat treatments like

heat-setting or finishing (above 130°C), some disperse dye molecules move from the inside of

the polyester fiber back to the surface.[9] This can lead to a decrease in wash and crock

fastness.[9] To minimize this effect, it's recommended to use high-temperature pre-setting

before dyeing and to keep post-dyeing heat treatments at the lowest possible temperature.[9]

Data Presentation
Table 1: Fastness Properties of C.I. Disperse Red 86

This table summarizes the typical fastness ratings for fabrics dyed with C.I. Disperse Red 86,

which belongs to the anthraquinone chemical class.[10]

Fastness Property AATCC Standard ISO Standard

Washing Fastness 5 4-5

Staining 5 4-5

Fading 5 4-5

Light Fastness 7 7

Perspiration Fastness 5 4-5

Ironing Fastness 4-5 4-5

Source: World dye variety.[10] Ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with

higher numbers indicating better fastness.

Table 2: Comparison of After-Treatment Methods for Disperse Dyes

This table provides a qualitative comparison of common after-treatment methods used to

improve the wash fastness of disperse-dyed polyester.
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After-
Treatment
Method

Mechanism
Typical
Conditions

Advantages Disadvantages

Alkaline

Reduction

Clearing

Reduces unfixed

surface dye to a

soluble, colorless

form.[4]

2 g/L Sodium

Hydrosulfite, 2

g/L Caustic

Soda, 70-80°C

for 15-20 min.[4]

Highly effective

at removing

surface dye,

significantly

improves

fastness.[5]

Environmentally

unfavorable by-

products;

requires careful

handling of

chemicals.

Acidic Reduction

Clearing

Uses reducing

agents stable in

acidic conditions.

[11]

Proprietary acid-

stable reducing

agents, ~80-

85°C for 20 min.

[11]

Can be done in

the cooling

dyebath, saving

time, water, and

energy; avoids

harsh alkali.[11]

May be less

effective than

strong alkaline

reduction for very

deep shades.

Resin Finishing

Forms a thin film

on the fiber

surface,

encapsulating

the dye

molecules.

Application of a

fixing agent or

resin during the

finishing stage.

Can improve

fastness.

May negatively

affect the fabric's

hand-feel.

Nano TiO2

Finishing

Photocatalytic

self-cleaning

effect can

remove dye

molecules near

the fiber surface.

[12]

Application of

nano titanium

dioxide particles

in the finishing

process.

Can provide self-

cleaning

properties.

May cause some

color fading;

requires UV

exposure to be

effective.[12]

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of Polyester with C.I. Disperse Red 86

This protocol describes a standard laboratory procedure for dyeing polyester fabric.
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Prepare the Dyebath:

Calculate the required amount of C.I. Disperse Red 86 (e.g., 2% on weight of fabric).

Create a paste with the dye and a suitable dispersing agent (1:1 ratio).[13]

Add the paste to the dyebath with a liquor ratio of 10:1 to 50:1.[2][13]

Add a wetting agent and an antifoaming agent as needed.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[2]

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dyebath at 60°C.

Run for 15 minutes at 60°C.[2]

Raise the temperature to 130°C at a rate of 1.5-2°C per minute.[2]

Hold at 130°C for 60 minutes to ensure full dye penetration and fixation.[2][13]

Cool the dyebath rapidly to 70-80°C.[2]

Rinsing:

Drain the dyebath.

Rinse the fabric thoroughly with hot water.

Caption: High-temperature polyester dyeing workflow.

Protocol 2: Alkaline Reduction Clearing

This procedure is performed immediately after dyeing and rinsing to remove surface dye.

Prepare the Clearing Bath:

Prepare a fresh bath with a liquor ratio of 10:1.
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Add 2 g/L Sodium Hydrosulfite (Sodium Dithionite).

Add 2 g/L Caustic Soda (Sodium Hydroxide).

Add 1 g/L of a suitable surfactant/detergent.

Treatment:

Introduce the rinsed, dyed fabric into the clearing bath.

Raise the temperature to 70-80°C.

Treat for 15-20 minutes.

Final Rinsing:

Drain the clearing bath.

Rinse the fabric with hot water (e.g., 60°C).

Neutralize the fabric in a bath containing 1 g/L of acetic acid for 5 minutes at 40°C.[13]

Perform a final cold rinse.

Dry the fabric at a temperature not exceeding 130°C to avoid thermal migration.[9]

Protocol 3: Wash Fastness Testing (ISO 105-C06:2010, Method C2S)

This protocol outlines a standard test to assess the wash fastness of the dyed and treated

fabric.[1][14]

Specimen Preparation:

Cut a 10 cm x 4 cm specimen of the dyed fabric.[1]

Attach a standard multifiber adjacent fabric (of the same size) to the face of the specimen

by sewing along one of the shorter edges.[1]

Test Solution Preparation:
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Prepare a solution containing 4 g/L ECE reference detergent and 1 g/L sodium perborate

tetrahydrate in grade 3 water.[14]

Test Procedure:

Place the composite specimen in a stainless steel container of a suitable wash fastness

tester (e.g., Launder-Ometer).

Add 25 stainless steel balls (for abrasive action).[14]

Add 150 mL of the pre-heated test solution.

Seal the container and place it in the machine.

Run the test at 60°C for 30 minutes.[14]

Rinsing and Drying:

Remove the specimen after the cycle.

Rinse twice in hot grade 3 water, followed by a cold rinse until the water runs clear.

Squeeze out excess water.

Separate the dyed specimen and the multifiber fabric by cutting the stitching, leaving one

short edge attached.

Dry the specimens in air at a temperature not exceeding 60°C.[15]

Evaluation:

Allow the specimens to condition for at least 4 hours in a standard atmosphere.

Assess the change in color of the dyed specimen and the degree of staining on each strip

of the multifiber fabric using the standard Grey Scales under controlled lighting conditions.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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